Cas no 2418718-07-5 ((3-Amino-5-iodo-2,4,6-trimethylphenyl)methanethiol)

• Product Name: (3-Amino-5-iodo-2,4,6-trimethylphenyl)methanethiol
• CAS No: 2418718-07-5
• MF: C₁₀H₁₄INS
• MW: 307.194333553314
• CID: 5679557
• PubChem ID: 165771491
• Update Time: 2025-10-31

(3-Amino-5-iodo-2,4,6-trimethylphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (3-amino-5-iodo-2,4,6-trimethylphenyl)methanethiol
• EN300-26631223
• 2418718-07-5
• (3-Amino-5-iodo-2,4,6-trimethylphenyl)methanethiol

• Inchi： 1S/C10H14INS/c1-5-8(4-13)6(2)10(12)7(3)9(5)11/h13H,4,12H2,1-3H3
• InChI Key： GFACYSSSVPYVSN-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C(C)=C(CS)C=1C)N

Computed Properties

• Exact Mass: 306.98917g/mol
• Monoisotopic Mass: 306.98917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27Ų

Additional information on (3-Amino-5-iodo-2,4,6-trimethylphenyl)methanethiol

Comprehensive Overview of (3-Amino-5-iodo-2,4,6-trimethylphenyl)methanethiol (CAS No. 2418718-07-5)

The compound (3-Amino-5-iodo-2,4,6-trimethylphenyl)methanethiol (CAS No. 2418718-07-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This aromatic thiol derivative features an amino group, an iodo substituent, and three methyl groups strategically positioned on a benzene ring, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in cross-coupling reactions, ligand design, and bioactive molecule synthesis.

One of the most compelling aspects of (3-Amino-5-iodo-2,4,6-trimethylphenyl)methanethiol is its role in medicinal chemistry. The presence of both thiol and amino functional groups allows for selective modifications, enabling the development of targeted drug candidates. Recent studies highlight its potential in designing enzyme inhibitors and receptor modulators, particularly in oncology and neurology. For instance, its iodo-substituted aromatic ring can participate in palladium-catalyzed reactions, a hot topic in drug discovery forums and AI-driven research platforms.

In the realm of material science, this compound’s thiol group offers excellent binding affinity to metal surfaces, making it a candidate for self-assembled monolayers (SAMs) and nanotechnology applications. With the growing demand for advanced coatings and sensors, researchers are investigating its use in gold nanoparticle functionalization and conductive polymers. These applications align with trending searches on sustainable materials and green chemistry, reflecting broader industrial priorities.

The synthesis and handling of CAS No. 2418718-07-5 require precise conditions due to its reactive thiol moiety and iodo substituent. Common queries in search engines include: "How to stabilize thiol-containing compounds?" and "Best practices for iodinated aromatic synthesis." Experts recommend inert atmospheres and low-temperature storage to maintain stability. Additionally, its solubility in organic solvents like DMSO and THF is frequently discussed in chemical forums.

From an SEO perspective, this compound intersects with high-traffic keywords such as "building blocks for drug discovery", "heterocyclic chemistry", and "organosulfur compounds". Its structural complexity also makes it a subject of interest for computational chemistry studies, where researchers model its electronic properties and reactivity using AI-powered tools. These trends underscore its relevance in both academic and industrial settings.

Looking ahead, (3-Amino-5-iodo-2,4,6-trimethylphenyl)methanethiol is poised to play a pivotal role in innovative chemical solutions. As sustainability and precision synthesis dominate scientific discourse, this compound’s adaptability positions it as a valuable asset for high-value applications. Future research may explore its catalytic potential or bioconjugation techniques, further expanding its utility.